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Compound of Interest

Compound Name: AZ8010

Cat. No.: B15581992 Get Quote

For researchers, scientists, and drug development professionals, understanding the cross-

reactivity profile of a kinase inhibitor is paramount for interpreting experimental results and

predicting potential off-target effects. This guide provides a comparative analysis of AZ8010, a

known inhibitor of TANK-binding kinase 1 (TBK1) and IκB kinase ε (IKKε), with other commonly

used inhibitors targeting the same pathway. The information is supported by available

experimental data and detailed methodologies for key assays.

Executive Summary
AZ8010 is a potent inhibitor of the non-canonical IκB kinases TBK1 and IKKε, which are crucial

components of innate immunity signaling pathways. While comprehensive kinome-wide

screening data for AZ8010 is not readily available in the public domain, existing research

indicates its activity extends to the Fibroblast Growth Factor Receptor (FGFR) family. This

guide compares the known target profile of AZ8010 with alternative TBK1/IKKε inhibitors—BX-

795, MRT67307, and Amlexanox—for which more extensive cross-reactivity data is available.

This comparative approach aims to provide researchers with a framework for selecting the

most appropriate inhibitor for their experimental needs, considering both on-target potency and

off-target effects.

Data Presentation: Kinase Inhibitor Selectivity
Profile

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b15581992?utm_src=pdf-interest
https://www.benchchem.com/product/b15581992?utm_src=pdf-body
https://www.benchchem.com/product/b15581992?utm_src=pdf-body
https://www.benchchem.com/product/b15581992?utm_src=pdf-body
https://www.benchchem.com/product/b15581992?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15581992?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following table summarizes the inhibitory activity (IC50) of AZ8010 and selected alternative

compounds against their primary targets and a range of off-target kinases. It is important to

note the limited availability of broad-spectrum kinase screening data for AZ8010.

Kinase Target
AZ8010 IC50
(nM)

BX-795 IC50
(nM)

MRT67307
IC50 (nM)

Amlexanox
IC50 (nM)

TBK1
Data not

available
6 19 ~1500

IKKε
Data not

available
68 160 ~1500

FGFR1 Potent Inhibition >10,000
Data not

available

Data not

available

FGFR2 Potent Inhibition >10,000
Data not

available

Data not

available

FGFR3 Potent Inhibition >10,000
Data not

available

Data not

available

PDK1
Data not

available
6

Data not

available

Data not

available

Aurora B
Data not

available
25

Data not

available

Data not

available

MARK3
Data not

available
8

Data not

available

Data not

available

ERK8
Data not

available
20

Data not

available

Data not

available

ULK1
Data not

available

Data not

available
24

Data not

available

GRK5
Data not

available

Data not

available

Data not

available
Potent Inhibition

Note: "Data not available" indicates that specific IC50 values were not found in the searched

public domain literature. "Potent Inhibition" for AZ8010 against FGFRs is noted from a study
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demonstrating its efficacy, though specific IC50 values were not provided in the excerpt.

Signaling Pathway and Experimental Workflow
Visualizations
To aid in the conceptualization of the inhibitor's mechanism and the methods for its

characterization, the following diagrams are provided.
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TBK1/IKKε Signaling Pathway Inhibition by AZ8010.
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To cite this document: BenchChem. [AZ8010 Cross-Reactivity: A Comparative Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15581992#cross-reactivity-of-az8010]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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